Cas no 1152656-87-5 (1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine
• CAS No: 1152656-87-5
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 6477370
• PubChem ID: 43158843
• Update Time: 2025-07-22

1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-methyl-3-[3-(2-thienyl)propyl]-

• Inchi： 1S/C11H15N3S/c1-14-11(12)8-9(13-14)4-2-5-10-6-3-7-15-10/h3,6-8H,2,4-5,12H2,1H3
• InChI Key： ODBOOZVVUPRMCR-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(CCCC2SC=CC=2)=N1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 384.5±32.0 °C(Predicted)
• pka: 4.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine

Introduction to 1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine (CAS No. 1152656-87-5)

1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine, identified by its CAS number 1152656-87-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities. The presence of a thiophene ring and a propyl substituent at the 3-position of the pyrazole core introduces additional layers of reactivity and potential therapeutic utility, making it a subject of intense research interest.

The molecular structure of 1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine consists of a central pyrazole ring substituted with a methyl group at the 1-position, a propyl chain at the 3-position, and a thiophene ring linked to the propyl group via an additional propyl chain. This intricate arrangement suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug development. The compound's stereochemistry and electronic properties are likely to influence its pharmacokinetic behavior, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in heterocyclic compounds like pyrazoles due to their demonstrated efficacy in various therapeutic applications. Pyrazole derivatives have been explored for their anti-inflammatory, antimicrobial, anticancer, and anti-diabetic properties. The incorporation of a thiophene moiety into the pyrazole framework enhances the compound's potential by introducing sulfur atoms, which can participate in hydrogen bonding and metal coordination interactions. These features are particularly relevant in designing molecules that can interact with biological macromolecules with high specificity.

One of the most compelling aspects of 1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine is its structural versatility. The compound can serve as a scaffold for further derivatization, allowing researchers to modify its pharmacological profile by introducing additional functional groups or altering its conformational preferences. This flexibility is crucial in drug discovery pipelines, where iterative design and optimization are often necessary to achieve desired biological activity. The presence of both hydrophobic and hydrophilic regions in its structure also suggests potential for oral bioavailability and membrane permeability, key factors in drug development.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry. Thiophenes are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The combination of thiophene and pyrazole moieties in 1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amine creates a unique chemical entity that may exhibit synergistic effects when interacting with biological targets. This has prompted researchers to explore its potential as an intermediate or lead compound in drug discovery efforts.

The synthesis of 1-methyl-3-3-(thiophen-2-yl)propyl-1H-pyrazol-5-amino involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the thiophene ring into the propyl substituent necessitates precise synthetic strategies to avoid unwanted side products. Advanced techniques such as cross-coupling reactions, cyclization processes, and protective group strategies are often employed to construct the desired molecular framework efficiently. The success of these synthetic approaches is critical for obtaining sufficient quantities of the compound for further biological testing.

In terms of biological activity, preliminary studies on related compounds suggest that 1-methyl-thiophen-propyl-pyrazol-amine derivatives may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammatory responses. The pyrazole core is known to interact with heme-containing proteins and metal ions, which are involved in various physiological processes. The thiophene ring's ability to form stable complexes with transition metals further enhances its potential as a therapeutic agent. These interactions could be leveraged to develop novel treatments for conditions where enzyme modulation is beneficial.

The pharmacokinetic properties of 1-methyl-thiophen-propyl-pyrazol-amine derivatives are also under investigation. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining whether a compound can progress from preclinical studies to clinical trials. Computational modeling techniques have been employed to predict these properties based on the compound's molecular structure. Such simulations can guide experimental design by identifying potential issues early in the development process, thereby saving time and resources.

Given the promising preliminary findings, further research is warranted to fully elucidate the biological profile of 1-methyl-thiophen-propyl-pyrazol-amine derivatives. In vitro assays can be conducted to assess its interaction with specific targets, while animal models can provide insights into its efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory discoveries into tangible therapeutic benefits. The integration of high-throughput screening technologies may also accelerate the identification of optimized derivatives with enhanced activity.

The future directions for research on 1-methyl-thiophen-propyl-pyrazol-amine derivatives include exploring their potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyrazole derivatives have shown promise in modulating neurotransmitter systems, making them attractive candidates for developing novel therapeutics. Additionally, investigating their antimicrobial properties could address emerging challenges related to antibiotic resistance. By leveraging cutting-edge synthetic methodologies and interdisciplinary collaboration, scientists aim to unlock the full therapeutic potential of this intriguing compound.

In conclusion,1-methyl-thiophen-propyl-pyrazol-amine derivatives (CAS No. 1152656–87–5) represent a fascinating area of research within pharmaceutical chemistry. Its unique structural features offer opportunities for designing molecules with tailored biological activities targeting various diseases. As our understanding of molecular interactions advances，this compound will likely continue to inspire innovative approaches in drug discovery。The ongoing exploration of its pharmacological properties holds promise not only for scientific progress but also for improving human health through novel therapeutic interventions。